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Abstract
The molecular formula C14H24O represents a vast and structurally diverse landscape of

isomeric compounds, many of which are of significant interest to the fragrance, flavor, and

pharmaceutical industries. This technical guide provides an in-depth exploration of the core

chemical structures and isomerism within this molecular formula, with a focus on three

prominent classes: the ionone and damascone families of rose ketones, and related

sesquiterpenoid structures. This guide is intended for researchers, scientists, and drug

development professionals, offering a blend of theoretical principles and practical, field-proven

insights into the synthesis, separation, and characterization of these important chemical

entities.

The Isomeric World of C14H24O: A Primer
Isomers are molecules that share the same molecular formula but differ in the arrangement of

their atoms. This seemingly subtle difference can lead to profound variations in their physical,

chemical, and biological properties. The isomeric possibilities for C14H24O are extensive,

encompassing a wide range of functional groups, carbon skeletons, and stereochemical

arrangements. A fundamental understanding of isomerism is therefore crucial for any scientist

working with these compounds.
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Constitutional isomers, also known as structural isomers, have the same molecular formula but

different connectivity. This means the atoms are bonded together in a different order. For

C14H24O, this can manifest in several ways:

Functional Group Isomers: The oxygen atom can be part of a ketone, aldehyde, alcohol, or

ether functional group.

Skeletal Isomers: The carbon framework can be linear, branched, or contain various ring

structures of different sizes.

Positional Isomers: The functional groups or other substituents can be located at different

positions on the carbon skeleton.

Stereoisomerism
Stereoisomers have the same molecular formula and connectivity but differ in the three-

dimensional arrangement of their atoms in space. This class of isomers is particularly important

in the context of C14H24O, as many of these compounds are chiral and their biological activity

is often enantiomer-specific.

Enantiomers: These are non-superimposable mirror images of each other. They have

identical physical properties (except for the direction in which they rotate plane-polarized

light) but can have vastly different biological activities.

Diastereomers: These are stereoisomers that are not mirror images of each other. They have

different physical and chemical properties. A common type of diastereomerism encountered

in C14H24O isomers is cis-trans isomerism (or E/Z isomerism) around a double bond.

The relationship between different types of isomers can be visualized as follows:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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